Cas no 553661-22-6 (2-2-nitro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-2-nitro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 553661-22-6
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 3376026
• PubChem ID: 60022001
• Update Time: 2025-04-21

2-2-nitro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANOL, 2-NITRO-4-(TRIFLUOROMETHYL)-
• 2-2-nitro-4-(trifluoromethyl)phenylethan-1-ol
• EN300-1954907
• 553661-22-6
• SCHEMBL6478819
• HBNPSWYODKPJRL-UHFFFAOYSA-N
• 2-[2-nitro-4-(trifluoromethyl)phenyl]ethan-1-ol
• 2-[2-nitro-4-(trifluoromethyl)phenyl]ethanol

• Inchi： 1S/C9H8F3NO3/c10-9(11,12)7-2-1-6(3-4-14)8(5-7)13(15)16/h1-2,5,14H,3-4H2
• InChI Key： HBNPSWYODKPJRL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])CCO)(F)F

Computed Properties

• Exact Mass: 235.04562760Da
• Monoisotopic Mass: 235.04562760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.1Ų